Methyl 3-chloropyrazine-2-carboxylate
Overview
Description
“Methyl 3-chloropyrazine-2-carboxylate” is a chemical compound with the CAS Number: 27825-21-4 . It has a molecular weight of 172.57 and its IUPAC name is methyl 3-chloro-2-pyrazinecarboxylate .
Molecular Structure Analysis
The InChI code for “Methyl 3-chloropyrazine-2-carboxylate” is 1S/C6H5ClN2O2/c1-11-6(10)4-5(7)9-3-2-8-4/h2-3H,1H3 . This indicates the molecular structure of the compound.
Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 3-chloropyrazine-2-carboxylate” are not available, pyrazine derivatives are known to react with isocyanates and aroyl chlorides for conversion to pteridinediones .
Physical And Chemical Properties Analysis
“Methyl 3-chloropyrazine-2-carboxylate” is a light yellow crystal . It should be stored in an inert atmosphere at 2-8°C .
Scientific Research Applications
Pharmaceutical Applications
Methyl 3-chloropyrazine-2-carboxylate: is a versatile intermediate in pharmaceutical chemistry. It serves as a building block for the synthesis of various bioactive molecules, particularly those with antimicrobial, anti-inflammatory, and antiviral properties . Its derivatives, such as pyrrolopyrazine, have been studied for their potential in drug discovery, especially for kinase inhibition which is crucial in cancer therapy .
Organic Materials Synthesis
In the field of organic materials, Methyl 3-chloropyrazine-2-carboxylate is employed in the synthesis of heterocyclic compounds that are used in electronic and photonic materials. These compounds are integral to the development of organic semiconductors, which are essential for organic light-emitting diodes (OLEDs) and solar cells .
Natural Products Research
This compound is also instrumental in the isolation and synthesis of natural products. Researchers utilize it to mimic and study the structure of complex molecules found in nature, aiding in the understanding of biological processes and the development of natural product-based drugs .
Biological Activities Exploration
Methyl 3-chloropyrazine-2-carboxylate: and its derivatives are extensively studied for their biological activities. They are known to exhibit a range of activities including antimicrobial, antifungal, and antitumor effects. This makes them valuable for the development of new therapeutic agents .
Bioactive Molecules Development
The compound is a key precursor in the synthesis of bioactive molecules. It’s used to create compounds that interact with biological systems, leading to the discovery of new drugs with potential applications in treating various diseases .
Synthetic Methodologies
Methyl 3-chloropyrazine-2-carboxylate: is used to develop new synthetic methodologies. It’s involved in reactions such as cyclization, ring annulation, and cycloaddition, which are fundamental in creating complex organic molecules for various applications .
Mechanism of Action
Target of Action
Methyl 3-chloropyrazine-2-carboxylate is a chemical compound that has been studied for its potential antimycobacterial properties . The primary target of this compound is the enzyme PanD , a crucial component of the CoA biosynthetic pathway essential in Mycobacterium tuberculosis (Mtb) .
Mode of Action
The compound interacts with its target, PanD, by inducing targeted protein degradation . This interaction disrupts the normal function of the CoA biosynthetic pathway within the Mtb . The exact nature of this interaction and the resulting changes are still under investigation.
Biochemical Pathways
The affected biochemical pathway is the CoA biosynthetic pathway in Mtb . The disruption of this pathway by Methyl 3-chloropyrazine-2-carboxylate leads to a decrease in the bacterium’s ability to replicate, thus exhibiting its antimycobacterial activity . The downstream effects of this disruption are still being studied.
Result of Action
The molecular and cellular effects of Methyl 3-chloropyrazine-2-carboxylate’s action primarily involve the disruption of the CoA biosynthetic pathway in Mtb . This disruption leads to a decrease in the bacterium’s ability to replicate, thus exhibiting its antimycobacterial activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-chloropyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c1-11-6(10)4-5(7)9-3-2-8-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXOFWYPCZOGBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=CN=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30364061 |
Source
|
| Record name | Methyl 3-chloropyrazine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30364061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27825-21-4 |
Source
|
| Record name | 2-Pyrazinecarboxylic acid, 3-chloro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27825-21-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-chloropyrazine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30364061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-Chloropyrazine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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